Cas no 1807171-88-5 (Ethyl 5-cyano-2-fluoro-3-(hydroxymethyl)benzoate)

• Product Name: Ethyl 5-cyano-2-fluoro-3-(hydroxymethyl)benzoate
• CAS No: 1807171-88-5
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4955289
• Update Time: 2023-08-29

Ethyl 5-cyano-2-fluoro-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-fluoro-3-(hydroxymethyl)benzoate

• Inchi： 1S/C11H10FNO3/c1-2-16-11(15)9-4-7(5-13)3-8(6-14)10(9)12/h3-4,14H,2,6H2,1H3
• InChI Key： OUVMHJVUBDUUBP-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OCC)=CC(C#N)=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.1
• Topological Polar Surface Area: 70.3